![molecular formula C16H15NO5S B2940907 2-((2-(Methoxycarbonyl)phenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate CAS No. 876536-10-6](/img/structure/B2940907.png)
2-((2-(Methoxycarbonyl)phenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate
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Overview
Description
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Synthesis Analysis
The synthesis of thiophene derivatives often involves heterocyclization of various substrates . Some typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .Molecular Structure Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S .Chemical Reactions Analysis
The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of thiophene derivatives can vary widely depending on the specific compound. For example, 3-Methyl-2-thiophenecarboxylic acid has a molecular weight of 142.176 .Scientific Research Applications
Anticancer Agents
Thiophene derivatives like 2-Butylthiophene are used as raw materials in the synthesis of anticancer agents . This suggests that our compound could potentially be explored for similar applications in cancer research.
Anti-Atherosclerotic Agents
Similarly, compounds such as 2-octylthiophene are used in synthesizing anti-atherosclerotic agents . The structural similarity may indicate a possible research avenue for our compound in cardiovascular diseases.
Metal Complexing Agents
Thiophene derivatives also act as metal complexing agents . This property could be investigated for our compound in fields like coordination chemistry or metallurgy.
Insecticides Development
The use of thiophene derivatives in insecticide development is another area of interest . The compound might have potential uses in creating new pesticides or insect repellents.
Mechanism of Action
Future Directions
properties
IUPAC Name |
[2-(2-methoxycarbonylanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO5S/c1-10-7-8-23-14(10)16(20)22-9-13(18)17-12-6-4-3-5-11(12)15(19)21-2/h3-8H,9H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJFKVJLVQIFXFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)OCC(=O)NC2=CC=CC=C2C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-(Methoxycarbonyl)phenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate |
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